t-Butyl 3-bromo-5-cyanobenzoate

• Molecular Formula: C12H12BrNO2
• Molecular Weight: 282.13 g/mol
• IUPAC Name: tert-butyl 3-bromo-5-cyanobenzoate
• InChI: InChI=1S/C12H12BrNO2/c1-12(2,3)16-11(15)9-4-8(7-14)5-10(13)6-9/h4-6H,1-3H3
• InChI Key: LFXBVLNRBVSAEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=CC(=C1)C#N)Br

Description

T-Butyl 3-bromo-5-cyanobenzoate is a useful research compound. Its molecular formula is C12H12BrNO2 and its molecular weight is 282.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of t-butyl 3-bromo-5-iodobenzoate (1.91 g, 5 mmol), zinc cyanide (585 mg, 5 mmol), and tetrakis(triphenylphosphine)palladium(0) (300 mg, 5 mol %) in dimethylformamide (20 ml) was heated at 80° C. for 2 hours. The solvent was evaporated. The residue was dissolved in ethyl acetate (20 ml) and washed with water and brine. The organic phase was dried and evaporated. Chromatography with ethyl acetate/hexane (1:4) gave the title compound as a colourless oil (1.02 g, 73%).